N-(benzo[d][1,3]dioxol-5-yl)-4-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)piperazine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(benzo[d][1,3]dioxol-5-yl)-4-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C20H19F2N7O3 and its molecular weight is 443.415. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Molecular Interaction Studies
- Antagonist Interactions with CB1 Cannabinoid Receptor : A study by Shim et al. (2002) focused on a related compound, a potent and selective antagonist for the CB1 cannabinoid receptor. The research involved conformational analysis and the development of unified pharmacophore models for CB1 receptor ligands (Shim, Welsh, Cartier, Edwards, & Howlett, 2002).
Synthesis and Evaluation in Medicinal Chemistry
- Heterocyclic Carboxamides as Antipsychotic Agents : Norman et al. (1996) synthesized and evaluated heterocyclic analogues of a compound as potential antipsychotic agents, demonstrating the importance of molecular structure in drug development (Norman, Navas, Thompson, & Rigdon, 1996).
- Benzoxazine Derivatives as Serotonin Receptor Antagonists : Bromidge et al. (2010) discussed the design and synthesis of benzoxazine derivatives as potent serotonin receptor antagonists, highlighting the role of such compounds in potential therapeutic applications (Bromidge et al., 2010).
Antimicrobial and Antiviral Activities
- Synthesis of Novel Heterocyclic Compounds with Antimicrobial Properties : Abu‐Hashem et al. (2020) synthesized novel heterocyclic compounds derived from benzodifuranyl and investigated their antimicrobial activities, demonstrating the potential of these compounds in treating infections (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Drug Discovery and Development
- Discovery of Dopamine Receptor-Selective Ligands : Bonifazi et al. (2021) explored the hybridization strategy to discover dopamine receptor-selective ligands, emphasizing the significance of innovative approaches in drug discovery (Bonifazi, Newman, Keck, Gervasoni, Vistoli, Del Bello, Giorgioni, Pavletić, Quaglia, Piergentili, 2021).
Properties
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-4-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]piperazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19F2N7O3/c21-15-3-2-14(10-16(15)22)29-19(24-25-26-29)11-27-5-7-28(8-6-27)20(30)23-13-1-4-17-18(9-13)32-12-31-17/h1-4,9-10H,5-8,11-12H2,(H,23,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJUWTRGHAUJFKD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=NN=NN2C3=CC(=C(C=C3)F)F)C(=O)NC4=CC5=C(C=C4)OCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19F2N7O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.